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This guide provides a comprehensive technical overview of diallyl sulfoxide, a key
organosulfur compound. Intended for researchers, scientists, and professionals in drug
development, this document delves into the chemical structure, properties, synthesis, and
biological relevance of diallyl sulfoxide, positioning it within the broader context of garlic-
derived organosulfur compounds.

Introduction: The Place of Diallyl Sulfoxide in
Organosulfur Chemistry

The organosulfur compounds derived from garlic (Allium sativum) are a subject of intense
scientific scrutiny due to their wide range of biological activities, including anti-inflammatory,
antioxidant, and anticancer properties.[1][2] While diallyl sulfide (DAS) and diallyl disulfide
(DADS) are among the most studied of these compounds, their metabolites are increasingly
recognized as significant contributors to their overall pharmacological effects. Diallyl sulfoxide
(DASO) is a primary metabolite of diallyl sulfide, representing a critical intermediate in the
biotransformation of this potent molecule.[3] Understanding the chemical and biological
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characteristics of diallyl sulfoxide is therefore essential for a complete picture of the
mechanism of action of garlic's therapeutic benefits. This guide will focus specifically on diallyl
sulfoxide, providing a detailed examination of its chemical nature and its role as a biologically
active metabolite.

Chemical Structure and Identification

Diallyl sulfoxide is a sulfoxide compound featuring two allyl groups attached to a sulfinyl
group. The presence of the sulfoxide functional group introduces chirality at the sulfur atom,
meaning that diallyl sulfoxide can exist as a racemic mixture of (R)- and (S)-enantiomers.

o |[UPAC Name: 3-prop-2-enylsulfinylprop-1-ene[4]

e Molecular Formula: CeH100S[4]

e CAS Number: 14180-63-3[4]

The structure of diallyl sulfoxide is depicted in the diagram below.

Caption: Chemical structure of diallyl sulfoxide.

Synthesis of Diallyl Sulfoxide

Diallyl sulfoxide is not commonly available commercially and is typically synthesized in a
laboratory setting via the oxidation of its precursor, diallyl sulfide. A common and effective
method for this transformation is the use of hydrogen peroxide as a "green" oxidant, which
selectively oxidizes the sulfide to a sulfoxide without significant over-oxidation to the
corresponding sulfone when the reaction conditions are carefully controlled.[5]

Experimental Protocol: Oxidation of Diallyl Sulfide to
Diallyl Sulfoxide

This protocol is based on a general method for the selective oxidation of sulfides to sulfoxides.

[5]
Materials:

« Diallyl sulfide (DAS)
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e Hydrogen peroxide (30% aqueous solution)

¢ Glacial acetic acid

e Dichloromethane (CH2Cl2)

e 4M Sodium hydroxide (NaOH) solution

e Anhydrous sodium sulfate (Na2S0a4)

¢ Round-bottom flask

e Magnetic stirrer and stir bar

e Separatory funnel

« Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve diallyl sulfide (1 equivalent) in glacial acetic acid.

o Slowly add hydrogen peroxide (30% solution, 2-4 equivalents) to the stirred solution at room
temperature. The addition should be dropwise to control the exothermic reaction.

o Monitor the reaction progress using thin-layer chromatography (TLC).

e Once the reaction is complete (disappearance of the starting sulfide), carefully neutralize the
reaction mixture with a 4M aqueous solution of sodium hydroxide.

o Transfer the neutralized mixture to a separatory funnel and extract the product with
dichloromethane.

» Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

« Filter off the drying agent and concentrate the organic phase under reduced pressure using a
rotary evaporator to yield the crude diallyl sulfoxide.
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e The crude product can be further purified by column chromatography on silica gel if
necessary.

Causality of Experimental Choices:

e Glacial Acetic Acid: Serves as a solvent and a catalyst for the oxidation reaction with
hydrogen peroxide.

o Controlled Addition of H202: The slow, dropwise addition is crucial to manage the
exothermicity of the reaction and to prevent over-oxidation to diallyl sulfone.

o TLC Monitoring: Essential for determining the endpoint of the reaction to maximize the yield
of the sulfoxide and minimize the formation of the sulfone byproduct.

o Neutralization and Extraction: Standard workup procedure to isolate the organic product from
the acidic reaction medium and aqueous components.
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Caption: Workflow for the synthesis of diallyl sulfoxide.

Physical and Chemical Properties

Experimental data on the physical properties of pure diallyl sulfoxide are not readily available
in the public domain. However, based on its structure and comparison with related compounds,

some properties can be inferred. The introduction of the polar sulfoxide group is expected to
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increase the boiling point and water solubility of diallyl sulfoxide compared to its nonpolar
precursor, diallyl sulfide.

Table 1: Physicochemical Properties of Diallyl Sulfoxide and Related Compounds

Property Diallyl Sulfoxide Diallyl Sulfide Diallyl Disulfide
Molecular Formula CeH100S[4] CeH10S[5] CeH10S2[6]
Molar Mass ( g/mol ) 130.21 114.21[5] 146.27[6]

Colorless to pale

Clear, yellowish

Appearance Data not available o o
yellow liquid[7] liquid[6]
Odor Data not available Strong, garlic-like[7] Strong, garlic-like[6]
N , , 138-139 (80% purity)
Boiling Point (°C) Data not available 138-139[8] 6]
Melting Point (°C) Data not available -85[8] Data not available
Density (g/mL) Data not available ~0.888[8] ~1.0[6]
L Expected to be slightly
Solubility in Water Insoluble[8] Insoluble[6]

soluble

Spectroscopic Data:

Detailed experimental spectroscopic data (NMR, IR, MS) for diallyl sulfoxide are not widely
reported. For research purposes, it would be necessary to synthesize the compound and
perform these analyses. The expected spectroscopic features would include:

e 1H NMR: Signals corresponding to the allyl protons, with chemical shifts influenced by the
adjacent sulfoxide group.

e 13C NMR: Resonances for the sp2 and sp3 hybridized carbons of the allyl groups.

e |R: A strong absorption band characteristic of the S=0O stretch, typically in the range of 1030-
1070 cm™1.
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e Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of diallyl
sulfoxide, along with characteristic fragmentation patterns.

Biological Activity and Mechanism of Action

The biological effects of diallyl sulfoxide are intrinsically linked to its role as a metabolite of
diallyl sulfide. Diallyl sulfide itself exhibits a broad range of therapeutic properties, including
chemopreventive, neuroprotective, anti-inflammatory, and antioxidant activities.[6]

Metabolic Pathway

Diallyl sulfide is metabolized in vivo primarily by cytochrome P450 enzymes, particularly
CYP2EL.[3] This enzyme catalyzes the S-oxidation of diallyl sulfide to form diallyl sulfoxide,
which can be further oxidized to diallyl sulfone (DASO2).[3]

[Diallyl Sulfide (DAS)}

CYP2EL (S-oxidation)

[Diallyl Sulfoxide (DASO)}

CYP2E1 (S-oxidation)

[Diallyl Sulfone (DASOZ)}

Click to download full resolution via product page

Caption: Metabolic activation of diallyl sulfide.

Putative Biological Role of Diallyl Sulfoxide

While direct studies on the biological activities of isolated diallyl sulfoxide are scarce, its
formation as a metabolite suggests it may play a significant role in the overall pharmacological
effects of diallyl sulfide. It is plausible that diallyl sulfoxide, being more polar than its parent
compound, may have different pharmacokinetic properties and target interactions.
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The further metabolite, diallyl sulfone, has been shown to be a potent inhibitor of CYP2E1 and
to protect against acetaminophen-induced hepatotoxicity.[3] This provides strong evidence that
the metabolites of diallyl sulfide are biologically active and may contribute to its protective
effects.

The potential mechanisms of action of diallyl sulfoxide are likely to overlap with those of its
precursor, which include:

e Modulation of Drug-Metabolizing Enzymes: As a substrate and potential inhibitor of CYP2E1,
diallyl sulfoxide may influence the metabolism of various xenobiotics.

» Antioxidant Effects: It may contribute to the antioxidant properties of garlic compounds by
scavenging reactive oxygen species or by inducing the expression of antioxidant enzymes.

» Anti-inflammatory Action: Diallyl sulfide has been shown to suppress inflammatory pathways,
and its metabolites may share this activity.[3]

Further research is needed to isolate diallyl sulfoxide and investigate its specific biological
activities and mechanisms of action. Such studies would provide a more complete
understanding of the therapeutic potential of garlic-derived organosulfur compounds.

Conclusion and Future Directions

Diallyl sulfoxide is a key, yet understudied, metabolite of diallyl sulfide. While its chemical
structure is known, a comprehensive characterization of its physical, chemical, and biological
properties is still lacking. The development of robust synthetic protocols and the isolation of
pure diallyl sulfoxide are critical next steps for enabling detailed investigations into its
pharmacological effects. For researchers in drug development, understanding the contribution
of metabolites like diallyl sulfoxide to the overall activity of a parent compound is crucial for
predicting efficacy and potential drug-drug interactions. Future research should focus on
elucidating the specific roles of diallyl sulfoxide in the anti-inflammatory, antioxidant, and
chemopreventive effects attributed to garlic and its extracts.
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